Cas no 17095-24-8 (C.I.Reactive Black 5 (Technical Grade))

• Product Name: C.I.Reactive Black 5 (Technical Grade)
• CAS No: 17095-24-8
• MF: C₂₆H₂₁N₅Na₄O₁₉S₆
• MW: 991.816122770309
• MDL: MFCD00013464
• CID: 87794
• PubChem ID: 24858338
• Update Time: 2025-04-18

C.I.Reactive Black 5 (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• reactive black 5
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3,6-bis[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-, tetrasodium salt
• Remazol Black B
• 2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-3,6-bis[[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]azo]-,tetrasodium salt (9CI)
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-3,6-bis[[p-[(2-hydroxyethyl)sulfonyl]phenyl]azo]-,3,6-bis(hydrogen sulfate) (ester), tetrasodium salt (8CI)
• Basilen Black F-B
• Basilen Black F-DF
• C.I. 20505
• C.I. Reactive Black 5
• Cavalite Black B
• Celmazol Black B
• Cibacron Marine W-B
• Cibacron Navy W-B
• Diamira Black B
• Everzol Black B
• Helaktyn Black B
• Intracron Black VS-B
• Levafix Black E-B
• Navictive Black B
• Ostazin Black V-B
• Primazin Black BN
• Primazine Black BN
• Procion Black E-B
• Reactive Black 4ST
• Reactive Black B
• Reactive Black KN-G 2RC
• Reactive Black KN-GRRC
• ReactiveBlack KNB
• Reactive Black VB
• Reactive Dark Blue B-BF
• Remazol Black 5
• Remazol Black B 133
• Remazol Black B-ID
• Remazol Black GF
• RemazolBlack GR
• Remazol Black SB
• Sumifix Black B
• Sumifix Supra Black B
• SynozolBlack B
• Synozol Black B 150
• Taifix Black B-T
• Dimi-raBlackB
• Adizol Black B
• Begazol Black B
• Drimarene Black R
• K 3B
• Drimarene Black R/K 3B
• RemazolBlack B
• diamirablackb
• sumifixblackb
• celmazolblackb
• cavaliteblackb
• remazolblackgf
• primazinblackbn
• CHEBI:53731
• TETRASODIUM 4-AMINO-5-HYDROXY-3,6-BIS(2-{4-[2-(SULFONATOOXY)ETHANESULFONYL]PHENYL}DIAZEN-1-YL)NAPHTHALENE-2,7-DISULFONATE
• O0HDY58362
• TETRASODIUM 4-AMINO-5-HYDROXY-3,6-BIS((4-((2- (SULPHONATOOXY)ETHYL)SULPHONYL)PHENYL)AZO)NAPHTHALENE-2,7- DISULPHONATE
• J-010670
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3,6-bis((4-((2-(sulfooxy)ethyl)sulfonyl)phenyl)azo)-, tetrasodium salt
• C.I.Reactive Black 5 (Technical Grade)
• 2,7-Naphthalenedisulfonic acid, 3,6-(bis(4-((2-hydroxyethyl)sulfonyl)phenyl)bis(azo))-5-amino-4-hydroxy-, di(hydrogen sulfate) ester, tetrasodium salt
• Tetrasodium 4-amino-5-hydroxy-3,6-bis((4-((2-(sulphonatooxy)ethyl)sulphonyl)phenyl)azo)naphthalene-2,7-disulphonate
• 4-AMINO-5-HYDROXY-3,6-BIS((4-((2- (SULFOOXY)ETHYL)SULFONYL)PHENYL)AZO)-2,7- NAPHTHALENEDISULFONIC ACID TETRASODIUM SALT
• CCRIS 9492
• DTXSID4027787
• tetrasodium 4-amino-5-hydroxy-3,6-bis[(4-{[2-(sulfonatooxy)ethyl]sulfonyl}phenyl)diazenyl]naphthalene-2,7-disulfonate
• remazole black-GR
• NS00054088
• Q27124180
• 2,7-Naphthalenedisulfonicacid,4-amino-5-hydroxy-3,6-bis[2-[4-[[2-(sulfooxy)ethyl]sulfonyl]phenyl]diazenyl]-,sodium salt (1:4)
• UNII-O0HDY58362
• NCGC00164411-01
• 12225-25-1
• tetrasodium;4-amino-5-hydroxy-3,6-bis[[4-(2-sulfonatooxyethylsulfonyl)phenyl]diazenyl]naphthalene-2,7-disulfonate
• 4-Amino-5-hydroxy-3,6-bis((4-((2-(sulfooxy)ethyl)sulfonyl)phenyl)azo)-2,7-naphthalenedisulfonic acid tetrasodium salt
• Reactive Black 5, Dye content >=50 %
• tetrasodium 4-amino-5-hydroxy-3,6-bis[(E)-(4-{[2-(sulfonatooxy)ethyl]sulfonyl}phenyl)diazenyl]naphthalene-2,7-disulfonate
• Epitope ID:116216
• EC 241-164-5
• CI REACTIVE BLACK 5
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3,6-bis(2-(4-((2-(sulfooxy)ethyl)sulfonyl)phenyl)diazenyl)-, sodium salt (1:4)
• Sodium (((1-amino-8-hydroxy-3,6-disulfonatonaphthalene-2,7-diyl)bis(diazene-2,1-diyl))bis(4,1-phenylenesulfonyl))bis(ethane-2,1-diyl) bis(sulfate)
• 17095-24-8
• CHEMBL1326377
• CI 20505
• EINECS 241-164-5
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3,6-bis((p-((2-hydroxyethyl)sulfonyl)phenyl)azo)-, 3,6-bis(hydrogen sulfate) (ester), tetrasodium salt
• FWKNDLPEBIXZRV-FXJKTVKKSA-J

• MDL： MFCD00013464
• Inchi： 1S/C26H25N5O19S6.4Na/c27-23-22-15(13-20(53(37,38)39)24(23)30-28-16-1-5-18(6-2-16)51(33,34)11-9-49-55(43,44)45)14-21(54(40,41)42)25(26(22)32)31-29-17-3-7-19(8-4-17)52(35,36)12-10-50-56(46,47)48;;;;/h1-8,13-14,32H,9-12,27H2,(H,37,38,39)(H,40,41,42)(H,43,44,45)(H,46,47,48);;;;/q;4*+1/p-4/b30-28+,31-29+;;;;
• InChI Key： HFIYIRIMGZMCPC-YOLJWEMLSA-J
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)[O-])/N=N/C1C=CC(=CC=1)S(CCOS(=O)(=O)[O-])(=O)=O)O)N)/N=N/C1C=CC(=CC=1)S(CCOS(=O)(=O)[O-])(=O)=O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 990.87500
• Monoisotopic Mass: 990.875
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 24
• Heavy Atom Count: 60
• Rotatable Bond Count: 12
• Complexity: 2160
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 458A^2

Experimental Properties

• Melting Point: >300 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 461.51000
• LogP: 8.33360

C.I.Reactive Black 5 (Technical Grade) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H317-H334
• Warning Statement： P261-P280-P342+P311
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 42/43
• Safety Instruction： S36
• RTECS：QJ6402500
• Hazardous Material Identification：
• Risk Phrases：R42

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates